C.I. Reactive Blue 209

• CAS No.: 110493-61-3
• Molecular Formula: C25H18Cl2N2
• Synonyms: C.I. Reactive Blue 209

Description

Significance of C.I. Reactive Blue 209 as an Environmental Concern in Aqueous Effluents

This compound, also known by its commercial name Drimarene Blue K2RL, is a formazan-copper complex dye. ethernet.edu.et Its complex aromatic structure makes it highly stable and resistant to degradation by conventional wastewater treatment methods. The discharge of effluents containing this compound poses several environmental problems. The intense color of the dye, even at low concentrations, can significantly reduce light penetration in aquatic ecosystems. This inhibition of sunlight disrupts the photosynthetic activity of aquatic plants and algae, affecting the entire food web. researchgate.net The stability of these dye molecules means they can persist in the environment for long periods, leading to potential bioaccumulation. Furthermore, the presence of metals, such as copper in the case of this compound, adds to the ecotoxicological concerns.

Evolution of Remediation Research Approaches for Reactive Dyes

Initial efforts to treat dye-laden wastewater focused on conventional physical and chemical methods such as coagulation, flocculation, and adsorption on activated carbon. iwaponline.com While effective to some extent, these methods often transfer the pollutant from the liquid phase to a solid phase, creating a secondary waste disposal problem in the form of sludge. jabonline.in Moreover, they can be expensive and may not completely mineralize the complex dye molecules.

Recognizing these limitations, research has evolved towards advanced oxidation processes (AOPs) and biological treatments. AOPs, including photocatalytic degradation, Fenton-like oxidation, and electrochemical treatments, utilize highly reactive radicals to break down the recalcitrant dye molecules into simpler, less harmful compounds. iwaponline.commdpi.com Biological methods, employing microorganisms like fungi and bacteria, have gained significant attention as a cost-effective and environmentally friendly alternative. jabonline.in These approaches focus on the enzymatic capabilities of microbes to decolorize and biodegrade reactive dyes. Current research often explores the optimization of these individual techniques and the development of hybrid systems that combine different methods to achieve more efficient and complete remediation of reactive dyes like this compound from aqueous effluents.

Environmental Fate and Transformation of C.i. Reactive Blue 209 in Aquatic Systems

Biodegradation Pathways and Microbial Community Interactions

Biological treatment, utilizing microorganisms to break down complex organic pollutants into simpler, less toxic substances, is considered an environmentally friendly and cost-effective approach for dye remediation. researchgate.net A variety of microorganisms, including bacteria, fungi, and algae, have demonstrated the ability to decolorize and degrade reactive dyes. researchgate.netresearchgate.net The two primary mechanisms involved are biosorption, where the dye binds to the surface of the microbial biomass, and enzymatic degradation, where microbial enzymes break down the dye's molecular structure. researchgate.netnih.gov

Bacteria are capable of degrading reactive dyes under both anaerobic and aerobic conditions. Under anaerobic conditions, the initial step often involves the reductive cleavage of azo bonds by enzymes like azoreductase, leading to the formation of colorless aromatic amines. ijcmas.com These intermediates, however, can be toxic and may require subsequent aerobic degradation for complete mineralization. ijcmas.com

Several bacterial species have been identified for their ability to decolorize reactive blue dyes. Studies have shown that isolates of Aeromonas sp., Bacillus sp., and Pseudomonas sp. can achieve significant decolorization (91-93%) of reactive dyes at a concentration of 200 mg/l after 96 hours of incubation under optimal conditions. researchgate.net In another study focusing on Reactive Blue 19, Bacillus cereus and Pseudomonas aeruginosa were identified as effective organisms for decolorization. ijcmas.com The biotransformation of a similar anthraquinone (B42736) dye, C.I. Reactive Blue 4, was successfully achieved using aerobic bacterial granules. nih.gov Metagenomic studies of these granules revealed that members of Clostridia, Actinobacteria, and Proteobacteria played important roles in the biotransformation process. nih.gov The degradation was confirmed by the formation of various metabolites and a significant decrease in chemical oxygen demand (COD). nih.gov A novel strain, Enterobacter CU2004, has also been shown to effectively degrade the complex, high-molecular-weight C.I. Reactive Blue 222. jabonline.in

The process of bacterial degradation involves the breakdown of the complex dye molecule into simpler, non-toxic compounds. This is often confirmed through analytical methods like Fourier Transform Infrared Spectroscopy (FTIR) and Gas Chromatography-Mass Spectrometry (GC-MS), which help identify the intermediate metabolites formed during biotransformation. nih.gov

Fungi, particularly white-rot fungi, are highly effective in degrading a wide spectrum of synthetic dyes due to their powerful and non-specific extracellular ligninolytic enzyme systems. ijcmas.comnih.gov These enzymes include laccase (Lac), manganese peroxidase (MnP), and lignin (B12514952) peroxidase (LiP). tci-thaijo.org These enzymes generate highly reactive free radicals that can attack the complex aromatic structure of the dyes, leading to their degradation. ijcmas.com

Species like Aspergillus sp. have been shown to effectively decolorize reactive blue dyes. academicjournals.org Studies on Datronia sp. KAPI0039 demonstrated 86% decolorization of 1,000 mg/L of Remazol Brilliant Blue R (a vinyl sulfone reactive dye similar in structure to many reactive blue dyes), with laccase identified as the major enzyme responsible for the degradation. tci-thaijo.org Fungal isolates have also been evaluated for their manganese peroxidase activity in the decolorization of Remazol Brilliant Blue dye, showing a direct correlation between enzyme activity and the extent of color removal. nih.gov The fungus Coprinus plicatilis has also been shown to decolorize and biodegrade C.I. Reactive Blue 19, a process associated with laccase activity. nih.gov

The degradation process by fungi often involves an initial adsorption of the dye onto the fungal mycelium, followed by enzymatic breakdown. academicjournals.org The complete degradation is indicated by the disappearance of the dye's characteristic peaks in UV-Visible spectroscopy and the identification of smaller aromatic compounds via High-Performance Liquid Chromatography (HPLC). academicjournals.org

The efficiency of microbial degradation of C.I. Reactive Blue 209 is significantly influenced by various environmental and operational parameters, including pH, temperature, initial dye concentration, and the availability of carbon and nitrogen sources.

pH: The pH of the medium affects both the activity of microbial enzymes and the surface charge of the microbial biomass. For instance, the fungus Aspergillus sp. showed the highest color removal of a reactive blue dye at an acidic pH of 3 (98%), with decolorization being strongly inhibited at a basic pH of 8. academicjournals.org In contrast, bacterial degradation by Enterobacter CU2004 was optimized at a pH of 8. jabonline.in

Temperature: Temperature influences microbial growth and enzyme kinetics. Most microbes show optimal dye degradation potential within a temperature range of 30–40°C. nih.govjabonline.in For example, fungal isolates demonstrated maximum decolorization of Remazol Brilliant Blue dye at 30°C. nih.gov

Dye Concentration: The initial concentration of the dye can impact degradation efficiency. While a certain concentration is required to induce enzyme production, very high concentrations can be toxic to microorganisms and may inhibit their metabolic activities by blocking enzyme active sites. nih.govnih.gov Aerobic bacterial granules have been shown to tolerate and decolorize C.I. Reactive Blue 4 at concentrations up to 1000 mg/l. nih.gov

Nutrient Sources: The presence of co-substrates, such as carbon and nitrogen sources, can significantly enhance decolorization rates. nih.gov For Aspergillus sp., glucose, sucrose, and mannitol (B672) were found to be the best carbon sources, leading to over 95% decolorization. academicjournals.org Similarly, the addition of glucose at a concentration of 1 g/L was found to maximize the decolorization of Remazol Brilliant Blue dye by fungal isolates. nih.gov

Table 1: Effect of pH on Decolorization of Reactive Blue Dye by Aspergillus sp.

pH	Decolorization (%)
3	98
4	92
5	85
6	78
7	65
8	Inhibited

Data sourced from research on Aspergillus sp. and a reactive blue dye. academicjournals.org

Table 2: Effect of Glucose Concentration on Decolorization of Remazol Brilliant Blue Dye by Fungal Isolates

Glucose Concentration (g/L)	Decolorization by SN8c (%)	Decolorization by SN40b (%)
0.2	55.1	51.7
0.4	67.2	63.8
0.6	78.4	75.1
0.8	86.5	83.2
1.0	93.0	90.9

Data sourced from research on fungal isolates SN8c and SN40b. nih.gov

Abiotic Transformation Processes of this compound

In addition to biodegradation, this compound can be transformed in aquatic systems through abiotic processes. These non-biological pathways include hydrolysis and advanced oxidation processes (AOPs), which can break down the dye molecule without the involvement of microorganisms.

Hydrolysis: Reactive dyes, by design, contain reactive groups that form covalent bonds with fibers like cotton. In an aqueous environment, these reactive groups can also react with water molecules in a process called hydrolysis. irjet.net This reaction converts the reactive form of the dye into its hydrolyzed, non-reactive form. The hydrolyzed dye is highly water-soluble but has no affinity for cotton fibers, leading to its discharge in wastewater. irjet.netresearchgate.net The rate of hydrolysis is highly dependent on pH and temperature, increasing significantly under alkaline conditions and at higher temperatures, which are typical in dyeing processes. irjet.netscribd.com For C.I. Reactive Blue 19, a structurally similar dye, the vinyl sulfone reactive group undergoes hydrolysis to form the hydroxy derivative. epa.gov The half-life for this hydrolysis at a neutral pH of 7.0 and 25°C was calculated to be 46 years, indicating its persistence in the absence of other degradation mechanisms. epa.gov

Advanced Oxidation Processes (AOPs): AOPs are a set of chemical treatment procedures designed to remove organic pollutants from water by oxidation through reactions with highly reactive hydroxyl radicals (•OH). mdpi.comresearchgate.net These processes are often effective for degrading recalcitrant compounds like reactive dyes that are resistant to conventional treatment. researchgate.net

Fenton and Photo-Fenton Oxidation: The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) to generate hydroxyl radicals. mdpi.com The photo-Fenton process enhances this reaction with UV light, leading to more efficient degradation. researchgate.net These methods have been shown to effectively decolorize and mineralize various reactive dyes, breaking them down into carbon dioxide, water, and inorganic ions. researchgate.net

Ozonation: Ozone (O₃) is a powerful oxidizing agent that can directly react with the chromophoric groups of the dye, breaking them down and causing decolorization. nih.gov Studies on the ozonation of C.I. Reactive Blue 19 showed that the anthraquinone structure was destroyed, leading to the formation of smaller organic acids like phthalic acid. nih.gov Ozonation can also improve the biodegradability of the dye effluent, making it more amenable to subsequent biological treatment. nih.gov

Electrochemical Oxidation: This process involves the generation of oxidants on the surface of an anode. Using specific anodes like Boron-Doped Diamond (BDD), highly reactive hydroxyl radicals can be produced from water oxidation, leading to the mineralization of organic pollutants. elsevierpure.com This technique has been successfully applied to degrade reactive blue dyes, achieving high levels of mineralization. elsevierpure.comresearchgate.net

Table 3: Comparison of Advanced Oxidation Processes for Dye Degradation

Process	Oxidizing Agent(s)	Typical Efficiency	Notes
Fenton	•OH (from Fe²⁺ + H₂O₂)	High decolorization (>97%)	Optimal at acidic pH; produces iron sludge. researchgate.net
Photo-Fenton	•OH, enhanced by UV light	Very high decolorization and mineralization (>98%)	Faster and more efficient than Fenton. researchgate.net
Ozonation	O₃, •OH	Effective decolorization and partial mineralization	Can increase biodegradability of effluent. nih.gov
Electrochemical Oxidation (BDD anode)	•OH (from water electrolysis)	High mineralization (>94%)	No chemical addition required; can be energy-intensive. elsevierpure.com

Efficiency data is based on studies of various reactive blue dyes. researchgate.netnih.govelsevierpure.com

In-Depth Scientific Review of this compound Remediation Technologies Remains Challenging Due to Limited Publicly Available Research

A comprehensive analysis of advanced remediation technologies for the chemical compound this compound is currently hindered by a significant lack of specific, publicly available scientific research. Despite extensive searches for scholarly articles and detailed research findings on the photocatalytic and electrochemical degradation of this particular dye, the available literature is sparse and does not provide the necessary data to construct a thorough and scientifically accurate report as outlined.

The majority of research in the field of dye remediation focuses on more commonly studied reactive dyes, such as Reactive Blue 4, 5, 19, and 21. While these studies provide a general framework for understanding the degradation of reactive dyes, the unique molecular structure of each dye results in different degradation pathways, efficiencies, and optimal treatment parameters. Consequently, extrapolating data from other dyes to this compound would not meet the standards of scientific accuracy.

Advanced Oxidation Processes (AOPs), which are central to the requested article, have been proven effective for a wide range of reactive dyes. These processes, including photocatalysis with metal-based nanophotocatalysts and various semiconductor modalities, as well as electrochemical oxidation, rely on the generation of highly reactive radicals to break down complex dye molecules. The performance of these technologies is highly dependent on the specific chemical structure of the target pollutant. Without dedicated research on this compound, any discussion on these advanced remediation techniques would be purely speculative and not based on empirical evidence.

Therefore, until more focused research on the photocatalytic and electrochemical treatment of this compound is published and made accessible, a detailed and authoritative article on the subject, complete with the requisite data tables and in-depth analysis of research findings, cannot be responsibly generated. The scientific community awaits further studies to illuminate the specific behaviors and remediation pathways of this compound.

Photoelectrocatalytic Systems for this compound Degradation

Photoelectrocatalysis is an advanced oxidation process (AOP) that combines photocatalysis with an electrochemical process. This synergy enhances the generation of highly reactive hydroxyl radicals (•OH), which are powerful, non-selective oxidizing agents capable of mineralizing complex organic molecules like reactive dyes into simpler, less harmful compounds such as CO2 and H2O.

In a typical photoelectrocatalytic system, a semiconductor photocatalyst, often titanium dioxide (TiO2) coated on an electrode (photoanode), is illuminated with UV or visible light. This illumination generates electron-hole pairs in the semiconductor. An external electrical bias is applied to the system, which effectively separates these charge carriers, preventing their recombination and making them available for redox reactions. The holes migrate to the semiconductor surface and oxidize water molecules to produce hydroxyl radicals, while electrons are transferred through the external circuit to the cathode.

Research on the photoelectrocatalytic degradation of Reactive Blue 81 using titanium electrodes coated with titanium and ruthenium oxides has demonstrated the effectiveness of this combined approach. While photochemical degradation alone resulted in only slight decolorization, the addition of an electrochemical process significantly improved degradation efficiency, leading to substantial mineralization of the dye solution. researchgate.net Similarly, studies on Reactive Blue 4 using a Ti/Ru0.3Ti0.7O2 electrode under UV radiation showed that the photoelectrooxidative process led to rapid color removal and a significant decrease in Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC). researchgate.net

The key reactions at an n-type semiconductor photoanode like TiO2 are:

Excitation: TiO₂ + hν → TiO₂(e⁻ + h⁺)

Hydroxyl Radical Generation: TiO₂(h⁺) + H₂O → TiO₂ + H⁺ + •OH

Dye Oxidation: •OH + Dye → Degradation Products

The efficiency of these systems is influenced by factors such as the type of semiconductor, electrode composition, applied voltage, light intensity, and the chemical composition of the electrolyte. mdpi.com

Optimization of Electrochemical Parameters for Dye Remediation

Electrochemical methods, including electrocoagulation and electrooxidation, are robust techniques for treating textile effluents containing reactive dyes. The performance of these systems is highly dependent on the optimization of several key operational parameters.

pH: The solution pH affects the surface charge of the electrode materials and the speciation of the dye molecules. For electrocoagulation, pH influences the formation and effectiveness of metal hydroxide (B78521) flocs. In electrooxidation processes, acidic conditions are often favorable. For instance, the degradation of Disperse Blue 1 using graphite (B72142) electrodes was found to be more efficient in acidic conditions (pH 4). chemrxiv.org

Electrolyte Type and Concentration: A supporting electrolyte is necessary to ensure sufficient conductivity of the wastewater. Sodium chloride (NaCl) is commonly used and can participate in the degradation process through the electrochemical generation of active chlorine species (e.g., hypochlorite), which are powerful oxidizing agents. Research has shown that NaCl is often superior to sodium sulfate (B86663) (Na₂SO₄) in achieving higher COD and color removal. walshmedicalmedia.com

Electrode Material: The choice of anode material is critical. Dimensionally Stable Anodes (DSAs), such as those based on mixed metal oxides like RuO₂ and IrO₂, are highly effective for the electrooxidation of organic pollutants. researchgate.net For electrocoagulation, aluminum (Al) and iron (Fe) electrodes are commonly used due to their ability to generate effective coagulating agents. ijcce.ac.ir A study on the degradation of Reactive Blue 21 utilized a novel cobalt/graphite-polyvinyl chloride (Co/C-PVC) composite electrode, which demonstrated high decolorization efficiency. researchgate.net

The table below summarizes optimal conditions found for the electrochemical treatment of various reactive dyes.

Parameter	Dye	Electrode Material	Optimal Value	Removal Efficiency	Reference
Current Density	Reactive Dyes (Yellow 17, Blue 4)	Ti/RuO₂	7 A/dm²	-	walshmedicalmedia.com
pH	Disperse Blue 1	Graphite	4	85.4% Color Removal	chemrxiv.org
Electrolyte	Reactive Dyes (Yellow 17, Blue 4)	Ti/RuO₂	NaCl > Na₂SO₄	-	walshmedicalmedia.com
Voltage	Reactive Blue 21	Co/C-PVC	20 V	99.95% Decolorization	researchgate.net

Adsorption-Based Removal of this compound

Adsorption is a widely applied, efficient, and cost-effective method for removing dyes from wastewater. It involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). The development of novel, low-cost adsorbents is a key area of research.

Development and Application of Novel Adsorbent Materials

Biopolymers, particularly chitosan (B1678972), have emerged as highly effective adsorbents for anionic reactive dyes. Chitosan, derived from chitin, possesses abundant amino (-NH₂) and hydroxyl (-OH) groups that can be protonated in acidic solutions. This results in a positively charged surface that strongly attracts anionic dye molecules through electrostatic interactions.

Studies on various reactive blue dyes have demonstrated the high adsorption capacity of chitosan. Research on Reactive Blue 29 showed that its removal by chitosan was most effective at lower pH values. bibliotekanauki.plresearchgate.net Similarly, the adsorption of Reactive Blue 221 onto a cross-linked β-chitosan adsorbent was found to be highly efficient under acidic conditions (pH 2-3). mdpi.com The maximum adsorption capacity is a critical parameter, and studies have reported significant values for different dye-chitosan systems. For example, a chitosan-based hydrogel exhibited a maximum adsorption capacity of 151.52 mg/g for Reactive Blue 4. researchgate.net

Adsorbent	Target Dye	Max. Adsorption Capacity (mg/g)	Optimal pH	Reference
Chitosan-EPI Beads	Reactive Blue 2	2498	-	nih.gov
Chitosan 10B	Reactive Blue 4	151.52	7	researchgate.net
Modified β-Chitosan	Reactive Blue 221	52.41	2	mdpi.com
Chitosan	Reactive Blue 29	-	< 7	bibliotekanauki.pl

Carbon-based materials are renowned for their exceptional adsorption capabilities, primarily due to their large surface area, porous structure, and versatile surface chemistry.

Activated Carbon (AC): AC is a traditional and highly effective adsorbent. Its performance in removing reactive dyes is well-documented. For instance, activated carbon derived from Enteromorpha prolifera showed a high adsorption capacity of 131.93 mg/g for Reactive Blue 4. scirp.org The efficiency of AC is often dependent on pH, with acidic conditions generally favoring the adsorption of anionic reactive dyes.

Carbon Nanotubes (CNTs): CNTs, including single-walled (SWCNTs) and multi-walled (MWCNTs) varieties, offer superior adsorption performance due to their unique hollow and layered structures and large specific surface areas. Research on Reactive Blue 4 demonstrated exceptionally high adsorption capacities for both MWCNTs and SWCNTs, reaching 502.5 mg/g and 567.7 mg/g, respectively, at 323 K. scispace.com The adsorption mechanism on CNTs can involve electrostatic interactions, π-π stacking, and hydrogen bonding.

Adsorbent	Target Dye	Max. Adsorption Capacity (mg/g)	Optimal pH	Reference
SWCNT	Reactive Blue 4	567.7	Acidic	scispace.com
MWCNT	Reactive Blue 4	502.5	Acidic	scispace.com
Activated Carbon (Enteromorpha prolifera)	Reactive Blue 4	131.93	4.5 - 6.0	scirp.org

The utilization of agricultural waste as a precursor for low-cost adsorbents is a sustainable and economical approach to wastewater treatment. Various agricultural byproducts have been successfully converted into effective adsorbents for reactive dyes.

Materials such as banana stems, coir pith, and sawdust have been carbonized and activated to produce adsorbents with significant dye removal capabilities. semanticscholar.orgicontrolpollution.com A study using banana stem activated carbon reported a maximum dye removal of 87% for Remazol Red RGB under optimal conditions. semanticscholar.org Similarly, coir pith activated carbon was effective in removing Reactive Violet 48, with maximum removal occurring in a highly acidic pH range of 1-3. icontrolpollution.com

The effectiveness of these materials stems from their lignocellulosic composition, which provides a carbon-rich framework that can be activated to create a porous structure with a high surface area. The process typically involves carbonization at high temperatures followed by chemical or physical activation.

Adsorbent Source	Target Dye	Removal Efficiency (%)	Optimal Conditions	Reference
Banana Stem	Remazol Red RGB	87%	pH 4, 35 min contact time	semanticscholar.org
Coir Pith	Reactive Violet 48	82%	pH 2	icontrolpollution.com

Adsorption Isotherm and Kinetic Modeling for this compound Uptake

The study of adsorption isotherms and kinetics is crucial for optimizing the use of adsorbents in dye removal. Isotherm models, such as the Langmuir and Freundlich models, describe the equilibrium distribution of a dye between the liquid and solid phases. core.ac.ukresearchgate.netnih.gov The Langmuir model assumes monolayer adsorption onto a homogeneous surface, while the Freundlich model applies to heterogeneous surfaces. core.ac.uknih.gov

Kinetic modeling, using equations like the pseudo-first-order and pseudo-second-order models, provides insights into the rate of dye uptake. nanochemres.orgmdpi.comresearchgate.netphytopharmajournal.com The pseudo-second-order model is frequently found to better represent the adsorption kinetics for many dye-adsorbent systems. nanochemres.orgscielo.br

Mechanistic Studies of Dye Adsorption on Engineered Surfaces

Understanding the mechanism of adsorption is key to developing novel and effective adsorbents. For reactive dyes, adsorption mechanisms can involve various interactions, including electrostatic attraction, hydrogen bonding, and π-π interactions, depending on the surface chemistry of the adsorbent and the solution's pH. mdpi.comnih.gov Reactive dyes are typically anionic due to the presence of sulfonate groups, which favors adsorption onto positively charged surfaces. nih.gov The process can be classified as physical adsorption, involving weak van der Waals forces, or chemical adsorption, which involves the formation of chemical bonds. nih.gov

However, specific mechanistic studies elucidating the precise interactions between this compound and engineered adsorbent surfaces have not been detailed in available research.

Integrated and Hybrid Advanced Oxidation Processes for this compound

Advanced Oxidation Processes (AOPs) are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which can non-selectively degrade recalcitrant organic pollutants like textile dyes. Integrating different AOPs or combining them with other treatment methods can lead to enhanced degradation efficiency.

Hybrid AOPs, such as combining ozonation with hydrodynamic cavitation or UV irradiation, can produce a synergistic effect, where the degradation efficiency is greater than the sum of the individual processes. researchgate.netmostwiedzy.pl This synergy often results from the enhanced production of reactive radical species. researchgate.netmostwiedzy.pl While these systems have been investigated for various reactive dyes, specific studies quantifying the synergistic effects for the degradation of this compound are not currently documented.

The combination of electrochemical processes with enzymatic treatment, often using enzymes like laccase, presents a novel approach for dye degradation. researchgate.netnih.gov The electrochemical component can break down complex dye molecules into simpler intermediates, which are then more amenable to enzymatic degradation. This coupling has been explored for other anthraquinone dyes, such as C.I. Reactive Blue 19. researchgate.net At present, no studies have been published on the application of coupled electrochemical-enzymatic systems for the degradation of this compound.

Integrating AOPs with biological treatment is a promising strategy for the complete mineralization of persistent pollutants. nih.gov AOPs can be used as a pre-treatment step to break down the complex structure of reactive dyes, increasing their biodegradability and making them more susceptible to subsequent biological treatment. nih.govnih.gov Conversely, biological treatment can be used first to remove the readily biodegradable portion of the wastewater, followed by an AOP to degrade the remaining recalcitrant compounds. nih.gov

For this compound, bioremediation using the white-rot fungus Pleurotus ostreatus has shown significant decolorization efficiency. While specific data on integrated AOP-biological systems for this compound is limited, the proven efficacy of biological decolorization suggests a strong potential for such a hybrid approach. AOPs could serve as an effective pre-treatment to enhance the rate and extent of biodegradation by microorganisms like P. ostreatus.

Advanced Oxidation Processes Aops for C.i. Reactive Blue 209 Degradation

Photocatalytic Degradation

Photocatalytic degradation involves the use of a semiconductor catalyst (like titanium dioxide) that, when irradiated with light of sufficient energy, generates electron-hole pairs. These pairs react with water and oxygen to produce reactive oxygen species, including hydroxyl radicals, which then attack the dye molecule.

Despite the proven efficacy of photocatalysis for many reactive dyes, specific research detailing the operational parameters and degradation pathways for this compound is not extensively available in peer-reviewed literature. General studies on other reactive dyes suggest that factors such as catalyst loading, pH, initial dye concentration, and light intensity are critical variables influencing the degradation efficiency.

Fenton-like Oxidation

The Fenton reaction involves the use of hydrogen peroxide (H₂O₂) and a ferrous iron catalyst to generate hydroxyl radicals. This process is known for its high efficiency in degrading recalcitrant organic compounds. Research has been conducted on the decolorization of this compound (Drimarene blue K2RL) using a solar-based photo-Fenton process. researchgate.net This approach utilizes solar energy to enhance the reaction, making it a more sustainable and cost-effective option. The study found that coupling the photo-Fenton process with lime flocculation could reduce the required amount of hydrogen peroxide by 40% while achieving 98% decolorization of the simulated wastewater. researchgate.net This highlights the potential of Fenton-like processes, particularly when integrated with other treatment steps, for the effective remediation of effluents containing this compound. researchgate.net

Mechanistic Insights into C.i. Reactive Blue 209 Degradation Pathways

Identification and Characterization of Transformation Products and Intermediates

The degradation of anthraquinone-based reactive dyes like C.I. Reactive Blue 209 typically commences with an attack on the chromophoric anthraquinone (B42736) structure. Advanced oxidation processes (AOPs) are commonly employed for this purpose, generating highly reactive species that initiate the breakdown of the dye molecule.

During these processes, the complex aromatic structure of the dye is fragmented into smaller, less colored or colorless molecules. For analogous reactive dyes, analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), including techniques like LC-MS and GC-MS, are instrumental in separating and identifying these transient molecules.

Based on studies of similar dyes, the initial steps of degradation likely involve the hydroxylation of the aromatic rings and the cleavage of the bonds linking the anthraquinone core to its side chains. This can lead to the formation of intermediates such as phthalic acids, benzoic acid derivatives, and smaller aliphatic acids. The identification of these products is crucial for understanding the degradation sequence. However, specific transformation products for this compound have not been reported.

Table 1: Plausible Intermediates in the Degradation of Anthraquinone Reactive Dyes This table is illustrative and based on the degradation of similar dyes, not specifically this compound.

Intermediate Compound	Chemical Formula	Potential Point of Origin
Phthalic Acid	C₈H₆O₄	Cleavage of the anthraquinone core
Benzoic Acid	C₇H₆O₂	Fragmentation of aromatic rings
Maleic Acid	C₄H₄O₄	Ring-opening of aromatic intermediates
Oxalic Acid	C₂H₂O₄	Further oxidation of smaller organic acids
Formic Acid	CH₂O₂	Final stages of organic acid degradation

Elucidation of Mineralization Pathways and End Products

Mineralization is the ultimate goal of dye degradation, involving the complete conversion of the organic dye molecule into inorganic compounds such as carbon dioxide (CO₂), water (H₂O), and mineral acids (e.g., sulfate (B86663) (SO₄²⁻) and nitrate (B79036) (NO₃⁻) ions from the dye's functional groups).

The extent of mineralization is often quantified by measuring the reduction in Total Organic Carbon (TOC). A significant decrease in TOC indicates the effective breakdown of the organic structure of the dye and its intermediates. For anthraquinone dyes, achieving complete mineralization can be challenging due to the stability of the aromatic rings. mdpi.com

The mineralization pathway would follow the initial fragmentation of the this compound molecule. The identified intermediates, such as smaller organic acids, would undergo further oxidation. This sequential degradation eventually leads to the formation of the final inorganic end products. While the complete mineralization of various reactive dyes has been demonstrated, specific studies detailing the complete pathway and confirming the end products for this compound are lacking.

Role of Reactive Oxygen Species and Radicals in Degradation Processes

Reactive oxygen species (ROS) are the primary drivers of degradation in most advanced oxidation processes. The most significant of these are hydroxyl radicals (•OH) and sulfate radicals (SO₄•⁻).

Hydroxyl Radicals (•OH): These are highly potent and non-selective oxidizing agents. They can attack the this compound molecule at multiple sites, including the electron-rich aromatic rings and the chromophoric center. mdpi.com The reaction can proceed through several mechanisms, including electrophilic addition to the aromatic rings, hydrogen abstraction from C-H bonds, and electron transfer. The initial attack by hydroxyl radicals is a critical step that initiates the entire degradation cascade.

Sulfate Radicals (SO₄•⁻): Sulfate radicals, often generated from the activation of persulfate or peroxymonosulfate, are also powerful oxidants. scielo.br They can exhibit a higher redox potential than hydroxyl radicals under certain pH conditions and can be more selective in their reactions. The interaction of sulfate radicals with the dye molecule would also lead to the fragmentation and eventual mineralization of this compound. mdpi.com

The specific roles and contributions of these different radicals in the degradation of this compound would depend on the specific AOP employed (e.g., Fenton, photo-Fenton, ozonation, photocatalysis).

Structure-Activity Relationships in this compound Remediation

The molecular structure of a dye plays a crucial role in its susceptibility to degradation. For anthraquinone dyes, the stability of the fused aromatic ring system is a key factor. nih.gov

Several structural features of this compound would influence its degradation:

The Anthraquinone Core: This is the chromophore and is inherently stable. The degradation process must effectively break down this structure to achieve decolorization and mineralization.

Substituent Groups: The type, number, and position of substituent groups on the anthraquinone core can significantly affect the dye's reactivity. Electron-donating groups (e.g., amino, hydroxyl) can activate the aromatic rings, making them more susceptible to electrophilic attack by radicals. Conversely, electron-withdrawing groups (e.g., sulfonic acid groups) can deactivate the rings. nih.gov

Reactive Group: The nature of the reactive group (the part of the dye that binds to the textile fiber) can also influence degradation. These groups can be targeted by radicals, leading to their cleavage from the main dye structure.

In general, dyes with simpler structures and lower molecular weights tend to be degraded more easily. nih.gov A detailed structure-activity relationship study for this compound would involve comparing its degradation rate and pathway with those of other structurally related anthraquinone dyes to elucidate the specific impact of its unique structural features. However, such specific comparative studies for this compound are not currently available in the reviewed literature.

Analytical Methodologies for C.i. Reactive Blue 209 Degradation Monitoring

Spectrophotometric Techniques for Decolorization Assessment

Spectrophotometry is the most direct and widely used method for assessing the decolorization of dye solutions. This technique relies on the principle that colored compounds absorb light at specific wavelengths in the visible spectrum. For C.I. Reactive Blue 209, the intensity of its characteristic blue color is proportional to its concentration in a solution.

The primary instrument used is a UV-Visible (UV-Vis) spectrophotometer. The analysis involves scanning the dye solution to identify its maximum absorbance wavelength (λmax), which for blue dyes is typically in the range of 590-670 nm. researchgate.networldwidejournals.com The degradation process is monitored by measuring the decrease in absorbance at this λmax over time. The percentage of decolorization can be calculated using the following formula:

Decolorization (%) = [(A₀ - Aₜ) / A₀] x 100

Where A₀ is the initial absorbance of the dye solution and Aₜ is the absorbance at a specific time 't'. This method is valued for its simplicity, speed, and low cost, making it ideal for routine monitoring of decolorization efficiency. worldwidejournals.com However, it is important to note that a decrease in color does not necessarily mean complete degradation of the dye molecule, as colorless aromatic intermediates may be formed. researchgate.net

Table 1: Maximum Absorbance Wavelengths (λmax) for Various Reactive Blue Dyes This table provides examples of λmax values for different reactive blue dyes, which are crucial for spectrophotometric monitoring.

Dye Name	λmax (nm)
C.I. Reactive Blue 19	592
C.I. Reactive Blue 3R	666
C.I. Turquoise Blue-G	661
C.I. Acid Blue 25	602

Chromatographic and Mass Spectrometric Approaches for Product Analysis

To understand the fate of this compound beyond simple color removal, chromatographic and mass spectrometric techniques are indispensable. These methods separate, identify, and quantify the parent dye molecule and its various degradation intermediates.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for this purpose. jacsdirectory.com An HPLC system equipped with a suitable column (typically a reverse-phase C18 column) and a detector, such as a Photodiode Array (PDA) or UV-Vis detector, can separate the components of a treated sample. researchgate.net A chromatogram of the untreated dye solution will show a major peak corresponding to this compound. As degradation proceeds, the intensity of this peak decreases, and new peaks corresponding to intermediate products appear, often at different retention times. jacsdirectory.comresearchgate.net

For the definitive identification of these intermediates, HPLC is often coupled with Mass Spectrometry (MS), a technique known as LC-MS. researchgate.netresearchgate.net Mass spectrometry provides the mass-to-charge ratio (m/z) of the separated compounds, which allows for the determination of their molecular weights. By comparing these masses with the original dye structure, researchers can propose fragmentation pathways and identify the chemical structures of the degradation products. For instance, in studies of the closely related C.I. Reactive Blue 19, LC-MS analysis has been used to identify specific degradation products formed during biodegradation. researchgate.netdntb.gov.ua

Table 2: Example of Degradation Products Identified for C.I. Reactive Blue 19 via LC-MS This table illustrates the types of degradation products that can be identified using mass spectrometry, providing insight into potential breakdown products for structurally similar dyes like this compound.

Compound	Mass-to-Charge Ratio (m/z)	Note
C.I. Reactive Blue 19 (hydrolyzed)	501.04	Deprotonated parent molecule
C.I. Acid Blue 25	393	Identified degradation product in soil
Decationized Ion [M-Na]⁻	603.1	Fragment of parent dye

Source: Data compiled from studies on C.I. Reactive Blue 19 degradation. researchgate.net

Assessment of Total Organic Carbon and Chemical Oxygen Demand Reduction

While decolorization indicates the breakdown of the dye's chromophore, it does not guarantee the complete mineralization of the organic molecule into carbon dioxide, water, and inorganic ions. To assess the extent of mineralization, measurements of Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) are critical. academicjournals.orgmantech-inc.com

Total Organic Carbon (TOC) analysis measures the total amount of carbon bound in organic compounds within a water sample. A significant reduction in TOC indicates that the organic dye molecule is being broken down and removed from the solution, rather than just being transformed into colorless organic byproducts. e3s-conferences.org

Monitoring both TOC and COD provides a more complete picture of the treatment efficacy than color removal alone. Research on various reactive dyes demonstrates that significant reductions in these parameters are achievable through effective treatment processes. academicjournals.org

Table 3: Typical TOC and COD Reduction in Reactive Dye Wastewater Treatment This table shows representative data on the efficiency of a combined coagulation/adsorption process in reducing key pollution indicators in wastewater containing reactive dyes.

Parameter	Initial Value	Reduction after Treatment 1	Reduction after Treatment 2
Samofix Red V-RBL
Dye Concentration (mg/L)	100	98.7%	99.9%
COD (mg O₂/L)	132	92.1%	95.5%
TOC (mg/L)	41.5	98.2%	99.8%
Samofix Green V-G
Dye Concentration (mg/L)	100	97.4%	99.9%
COD (mg O₂/L)	115	88.3%	91.3%

Treatment 1: Coagulation. Treatment 2: Coagulation followed by carbon adsorption. Source: Adapted from research on Samofix reactive dyes. academicjournals.org

Advanced Spectroscopic Characterization of this compound Transformation

Advanced spectroscopic techniques provide detailed molecular-level information about the changes occurring to the this compound molecule during degradation.

Fourier Transform Infrared (FTIR) Spectroscopy is a powerful tool for identifying functional groups within a molecule. researchgate.net By comparing the FTIR spectrum of the original dye with the spectra of the degradation products, it is possible to track the transformation of its chemical structure. For example, the disappearance of characteristic peaks associated with the azo bonds (-N=N-) or sulfonate groups (S=O) and the appearance of new peaks, perhaps corresponding to carboxyl (-COOH) or hydroxyl (-OH) groups, can provide direct evidence of the dye's breakdown. jacsdirectory.com FTIR analysis is often used to confirm the degradation of reactive dyes and to understand the chemical mechanisms involved in the process. jacsdirectory.comresearchgate.net

Other advanced techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy, could also be employed for a more detailed structural elucidation of key degradation intermediates, although this is less common for routine monitoring due to the complexity and cost of the analysis. These methods are typically reserved for in-depth mechanistic studies of degradation pathways.

Future Research Trajectories and Current Challenges in C.i. Reactive Blue 209 Remediation

Development of Sustainable and Economically Viable Remediation Technologies

The primary challenge in treating dye-laden wastewater lies in developing methods that are not only effective but also sustainable and economically feasible. researchgate.net Current research is shifting from conventional physical and chemical treatments, which can be costly and generate secondary pollutants, towards greener alternatives. bath.ac.ukresearchgate.net

Biological methods, particularly mycoremediation, have emerged as a promising eco-friendly approach. researchgate.net White-rot fungi, such as Pleurotus ostreatus, have demonstrated significant potential in decolorizing reactive dyes due to their production of potent extracellular ligninolytic enzymes like laccase, manganese peroxidase, and lignin (B12514952) peroxidase. researchgate.netresearchgate.net Research has shown that Pleurotus ostreatus IBL-02 can achieve up to 97.86% decolorization of C.I. Reactive Blue 209 within three days under optimized conditions. researchgate.netresearchgate.net This biological approach is cost-effective and breaks down the complex dye molecules into less toxic substances. researchgate.net

Adsorption is another widely used technique, valued for its simplicity and efficiency. The focus in this area is on developing low-cost adsorbents from agricultural or industrial waste, which enhances the economic viability of the process. For instance, studies have explored the use of materials like Opuntia dillenii seeds for the removal of reactive dyes, showing effective adsorption in acidic conditions. asianpubs.org

Table 1: Comparison of Remediation Technologies for this compound

Technology	Specific Agent/Method	Reported Efficiency	Key Advantages	Current Challenges
Mycoremediation	Pleurotus ostreatus IBL-02	Up to 97.86% decolorization. researchgate.netresearchgate.net	Eco-friendly, cost-effective, potential for complete mineralization. researchgate.net	Requires specific operational conditions (pH, temperature), longer treatment times. researchgate.net
Adsorption	Opuntia dillenii Seeds	Effective removal at acidic pH (pH 4). asianpubs.org	Simplicity, potential for using low-cost, widely available adsorbents.	Adsorbent regeneration can be difficult, disposal of saturated adsorbent. asianpubs.org
Chemical Coagulation	Polyaluminium Chloride (PAC)	Variable, depends on dye structure and wastewater composition. globaljournals.org	Relatively rapid process, effective for certain dye types.	Sludge production and disposal, chemical costs, potential for secondary pollution. bath.ac.ukglobaljournals.org

Addressing Complex Matrix Effects in Industrial Wastewater

Industrial textile effluent is a complex mixture containing not only the dye but also a wide range of auxiliary chemicals, such as salts, surfactants, fixing agents, and heavy metals. pisrt.orgmdpi.comcsuohio.edu This complex matrix significantly complicates remediation efforts, as these components can interfere with the efficiency of treatment processes. For example, the high concentrations of salts (e.g., sodium chloride) typically used in reactive dyeing processes can inhibit the metabolic activity of microorganisms in biological treatments. ncsu.edu

Future research must focus on developing robust remediation technologies that can perform efficiently in these complex and fluctuating conditions. This includes the investigation of extremophilic microorganisms tolerant to high salinity and the development of highly selective adsorbents or catalysts. Integrated treatment trains, where a preliminary step is used to remove interfering substances before the primary dye degradation stage, are also a critical area for investigation to overcome matrix effects.

Advanced Modeling and Simulation for Predictive Remediation Performance

The optimization of dye remediation processes traditionally involves extensive, time-consuming, and costly laboratory experiments. researchgate.net Advanced modeling and simulation tools offer a powerful alternative to predict treatment performance and optimize operational parameters. Methodologies such as Response Surface Methodology (RSM) and Artificial Neural Networks (ANN) have been successfully applied to model the degradation of various reactive dyes. researchgate.netresearchgate.netmdpi.com

RSM is a statistical tool used to evaluate the relationships between several independent variables and one or more response variables, making it ideal for optimizing the factors that influence dye removal, such as pH, catalyst concentration, and reaction time. researchgate.netmdpi.com ANN models, inspired by the structure of the human brain, are capable of modeling highly complex and non-linear relationships, which are common in wastewater treatment processes. researchgate.net These models can effectively predict remediation outcomes based on input parameters, thereby reducing the need for extensive experimental work. researchgate.net

While these models have been developed for other reactive dyes, a significant future research trajectory is their specific application and refinement for the remediation of this compound. researchgate.netresearchgate.net Developing accurate predictive models will enable the design of more efficient and cost-effective treatment systems by identifying optimal operational conditions with minimal experimentation. mdpi.comutupub.fi

Long-term Environmental Efficacy and Ecological Impact Assessment of Treated Effluents

The ultimate goal of wastewater treatment is to protect the receiving environment. Therefore, assessing the success of a remediation process cannot be limited to color removal alone. nih.gov It is crucial to evaluate the long-term environmental efficacy and ecological impact of the treated effluent. A significant challenge is that the degradation of complex dye molecules like this compound can lead to the formation of intermediate byproducts, which may be more toxic than the parent dye. nih.govmdpi.com

Future research must incorporate comprehensive ecotoxicological assessments into the evaluation of remediation technologies. This involves conducting toxicity tests on various aquatic organisms (e.g., algae, daphnia, fish) to determine the acute and chronic toxicity of the treated water. nih.govbath.ac.uk Studies have shown that fungal treatments can significantly reduce the toxicity of dye effluents, indicating a breakdown into less harmful compounds. researchgate.net

Long-term monitoring of ecosystems receiving treated effluents is also essential to understand the real-world impact on biodiversity and ecosystem function. Research should focus on identifying the specific degradation pathways of this compound and the chemical structures of its intermediates to fully assess the environmental risk. Ensuring that the final discharged water is not only colorless but also non-toxic is paramount for true environmental safety. nih.govbath.ac.uk

Table 2: Ecotoxicological Assessment Focus Areas for Treated Effluents

Assessment Parameter	Methodology	Importance in this compound Remediation
Acute Toxicity	Bioassays with indicator species (e.g., Vibrio fischeri, Daphnia magna).	Determines the immediate harm caused by residual dye or degradation byproducts. researchgate.net
Chronic Toxicity	Long-term exposure tests on aquatic organisms to assess effects on growth, reproduction, and survival.	Evaluates the subtle, long-term impacts on aquatic life.
Mutagenicity/Genotoxicity	Ames test, Comet assay.	Assesses the potential of byproducts to cause genetic mutations or damage, a key concern with aromatic compounds. nih.govmdpi.com
Phytotoxicity	Seed germination and plant growth tests (e.g., Sorghum vulgare, Phaseolus mungo). researchgate.net	Evaluates the impact of treated water if used for irrigation and its effect on primary producers in aquatic systems. researchgate.net

Q & A

Q. How can researchers ethically share datasets on this compound while protecting proprietary synthesis methods?

• Methodological Answer : Deposit raw spectral and kinetic data in open-access repositories (e.g., Zenodo) under CC-BY licenses. Redact sensitive synthesis steps by describing methods generically (e.g., "condensation at elevated temperature") while providing sufficient detail for reproducibility. Obtain institutional approval for data anonymization protocols .